Cas no 1354225-89-0 (N-(Tert-butoxycarbonyl)-3,3,3-trifluoroalanine)

• Product Name: N-(Tert-butoxycarbonyl)-3,3,3-trifluoroalanine
• CAS No: 1354225-89-0
• MF: C₈H₁₂F₃NO₄
• MW: 243.180393218994
• MDL: MFCD18910093
• CID: 5019031
• Update Time: 2026-02-28

N-(Tert-butoxycarbonyl)-3,3,3-trifluoroalanine Chemical and Physical Properties

Names and Identifiers

• 2-((tert-butoxycarbonyl)amino)-3,3,3-trifluoropropanoic acid
• 2-(TERT-BUTOXYCARBONYLAMINO)-3,3,3-TRIFLUOROPROPANOIC ACID
• N-(TERT-BUTOXYCARBONYL)-3,3,3-TRIFLUOROALANINE
• (R)-2-((tert-Butoxycarbonyl)amino)-3,3,3-trifluoropropanoic acid
• AB60227
• 2-(Boc-amino)-3,3,3-trifluoro-propanoic acid
• Z2182115463
• 2-tert-butoxycarbonylamino-3,3,3-trifluoro-propionic acid
• 2-tert.butoxycarbonylamino-3,3,3-trifluoro-
• (R)-2-tert-Butoxycarbonylamino-3,3,3-trifluoro-propionic acid
• N-(Tert-butoxycarbonyl)-3,3,3-trifluoroalanine

• MDL： MFCD18910093
• Inchi： 1S/C8H12F3NO4/c1-7(2,3)16-6(15)12-4(5(13)14)8(9,10)11/h4H,1-3H3,(H,12,15)(H,13,14)
• InChI Key： DRKWWMGEXDHBSK-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6

Additional information on N-(Tert-butoxycarbonyl)-3,3,3-trifluoroalanine

Introduction to N-(Tert-butoxycarbonyl)-3,3,3-trifluoroalanine

N-(Tert-butoxycarbonyl)-3,3,3-trifluoroalanine, also known by its CAS number 1354225-89-0, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is a derivative of alanine, a naturally occurring amino acid, with specific modifications that enhance its properties for various applications. The tert-butoxycarbonyl (Boc) group attached to the nitrogen atom and the trifluoromethyl substitution on the carbon chain are key features that contribute to its unique characteristics.

The structure of N-(Tert-butoxycarbonyl)-3,3,3-trifluoroalanine consists of a central carbon chain with a trifluoromethyl group at the alpha position. The Boc group serves as a protecting group for the amine functionality, which is crucial in peptide synthesis and other chemical reactions where controlled deprotection is required. The trifluoromethyl substitution introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule.

Recent studies have highlighted the potential of this compound in drug discovery and development. The trifluoromethyl group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, the Boc group provides a versatile platform for further functionalization, making this compound a valuable building block in medicinal chemistry.

In terms of synthesis, N-(Tert-butoxycarbonyl)-3,3,3-trifluoroalanine can be prepared through various routes. One common method involves the alkylation of alanine derivatives with appropriate fluorinated reagents. The introduction of the Boc group typically involves treatment with di-tert-butyl dicarbonate (Boc anhydride) under basic conditions. Optimization of reaction conditions has led to improved yields and purity levels.

The application of this compound extends beyond pharmaceuticals. It has been explored in materials science for its potential use in polymer synthesis and as a precursor for advanced materials. The trifluoromethyl substitution imparts unique electronic and steric properties that can be exploited in designing novel materials with tailored functionalities.

Recent research has also focused on the enzymatic transformations involving N-(Tert-butoxycarbonyl)-3,3,3-trifluoroalanine. Enzymes such as aminoacylase have been used to catalyze specific reactions involving this compound, offering environmentally friendly alternatives to traditional chemical methods. These biocatalytic approaches are gaining traction due to their selectivity and sustainability.

In conclusion, N-(Tert-butoxycarbonyl)-3,3,3-trifluoroalanine is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both scientific understanding and practical applications.